Cas no 2639452-36-9 (2-{(benzyloxy)carbonyl(ethyl)amino}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonyl(ethyl)amino}-1,3-thiazole-4-carboxylic acid
• CAS No: 2639452-36-9
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 5641247
• PubChem ID: 165898889
• Update Time: 2025-05-25

2-{(benzyloxy)carbonyl(ethyl)amino}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639452-36-9
• 2-{[(benzyloxy)carbonyl](ethyl)amino}-1,3-thiazole-4-carboxylic acid
• EN300-28228843
• 2-{(benzyloxy)carbonyl(ethyl)amino}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C14H14N2O4S/c1-2-16(13-15-11(9-21-13)12(17)18)14(19)20-8-10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H,17,18)
• InChI Key： CFPGIOWRXNKHSS-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1N(C(=O)OCC1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 306.06742811g/mol
• Monoisotopic Mass: 306.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 108Ų

Additional information on 2-{(benzyloxy)carbonyl(ethyl)amino}-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-{(benzyloxy)carbonyl(ethyl)amino}-1,3-thiazole-4-carboxylic acid (CAS No. 2639452-36-9)

2-{(benzyloxy)carbonyl(ethyl)amino}-1,3-thiazole-4-carboxylic acid (CAS No. 2639452-36-9) is a specialized thiazole derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique benzyloxycarbonyl-protected ethylamino group attached to a thiazole-4-carboxylic acid backbone, making it a versatile intermediate for drug discovery and peptide synthesis. Its structural complexity and functional groups have garnered attention in the development of bioactive molecules, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for custom synthesis intermediates like 2639452-36-9 has surged due to advancements in high-throughput screening and combinatorial chemistry. Researchers are increasingly exploring its applications in cancer therapeutics, antimicrobial agents, and neurological disorders, aligning with trends in personalized medicine. The compound’s carboxylic acid moiety allows for further derivatization, enabling the creation of prodrugs or bioconjugates, a hot topic in targeted drug delivery systems.

The synthesis of 2-{(benzyloxy)carbonyl(ethyl)amino}-1,3-thiazole-4-carboxylic acid typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its CAS No. 2639452-36-9 is frequently searched in chemical databases like SciFinder and Reaxys, reflecting its relevance in academic research and industrial R&D. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity, ensuring compliance with Good Laboratory Practices (GLP).

From an SEO perspective, this compound intersects with trending queries such as "thiazole derivatives in drug design", "CAS 2639452-36-9 suppliers", and "carboxylic acid functionalization techniques". Its benzyl-protected amine group also ties into discussions about protective group strategies in organic synthesis, a recurring theme in chemistry forums and patent literature. As sustainability gains traction, researchers are also investigating green chemistry approaches to synthesize such compounds, reducing reliance on hazardous reagents.

In summary, 2-{(benzyloxy)carbonyl(ethyl)amino}-1,3-thiazole-4-carboxylic acid represents a pivotal building block in modern medicinal chemistry. Its CAS No. 2639452-36-9 serves as a key identifier for procurement and regulatory documentation, while its structural features continue to inspire innovations in small-molecule therapeutics. Future studies may explore its structure-activity relationships (SAR) and potential synergies with biodegradable polymers, further expanding its utility in life sciences.